Cas no 601515-87-1 ((5,6,7,8-Tetrahydroimidazo1,5-apyrazin-3-yl)methanol)

(5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazin-3-yl)methanol is a heterocyclic compound featuring an imidazo[1,5-a]pyrazine core with a hydroxymethyl substituent. This structure is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The saturated tetrahydroimidazo[1,5-a]pyrazine scaffold enhances stability while maintaining reactivity for further functionalization. The hydroxymethyl group provides a handle for derivatization, enabling coupling reactions or modifications to improve solubility and pharmacokinetic properties. Its balanced lipophilicity and polarity make it suitable for drug discovery applications, particularly in the development of kinase inhibitors or CNS-targeted compounds. The compound's synthetic accessibility and modularity further contribute to its utility in lead optimization.

(5,6,7,8-Tetrahydroimidazo1,5-apyrazin-3-yl)methanol structure

601515-87-1 structure

Product Name:(5,6,7,8-Tetrahydroimidazo1,5-apyrazin-3-yl)methanol

CAS No:601515-87-1

MF:C₇H₁₁N₃O

MW:153.181740999222

CID:880078

Update Time:2026-04-29

(5,6,7,8-Tetrahydroimidazo1,5-apyrazin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (5,6,7,8-Tetrahydroimidazo1,5-apyrazin-3-yl)methanol
- Inchi： InChI=1S/C7H11N3O/c11-5-7-9-4-6-3-8-1-2-10(6)7/h4,8,11H,1-3,5H2
- InChI Key： MZDUCYVHZOVGKO-UHFFFAOYSA-N
- SMILES： C1CN2C(=CN=C2CO)CN1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1

(5,6,7,8-Tetrahydroimidazo1,5-apyrazin-3-yl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A099001283-250mg	(5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazin-3-yl)methanol	601515-87-1	95%	250mg	$520.00	2023-09-01
Alichem	A099001283-1g	(5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazin-3-yl)methanol	601515-87-1	95%	1g	$1079.10	2023-09-01
Chemenu	CM253929-1g	(5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazin-3-yl)methanol	601515-87-1	95%	1g	$***	2023-05-30
TRC	T796543-2.5mg	(5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazin-3-yl)methanol	601515-87-1		2.5mg	$ 50.00	2022-06-02
TRC	T796543-5mg	(5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazin-3-yl)methanol	601515-87-1		5mg	$ 70.00	2022-06-02
TRC	T796543-25mg	(5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazin-3-yl)methanol	601515-87-1		25mg	$ 230.00	2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1524845-100mg	(5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazin-3-yl)methanol	601515-87-1	98%	100mg	￥4305.00	2024-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1524845-250mg	(5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazin-3-yl)methanol	601515-87-1	98%	250mg	￥5544.00	2024-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1524845-500mg	(5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazin-3-yl)methanol	601515-87-1	98%	500mg	￥8619.00	2024-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1524845-1g	(5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazin-3-yl)methanol	601515-87-1	98%	1g	￥9234.00	2024-05-07

(5,6,7,8-Tetrahydroimidazo1,5-apyrazin-3-yl)methanol Related Literature

1. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Additional information on (5,6,7,8-Tetrahydroimidazo1,5-apyrazin-3-yl)methanol

(5,6,7,8-Tetrahydroimidazo1,5-apyrazin-3-yl)methanol

The compound with CAS No. 601515-87-1, commonly referred to as (5,6,7,8-Tetrahydroimidazo1,5-apyrazin-3-yl)methanol, is a fascinating molecule that has garnered significant attention in the scientific community due to its unique structural properties and potential applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational chemistry have further enhanced our understanding of its properties and potential uses.

The chemical structure of this compound is characterized by a fused bicyclic system consisting of an imidazo[1,5-a]pyrazine ring system with a tetrahydro substitution pattern. The presence of the methanol group (-CH2OH) at the 3-position introduces hydrophilic properties to the molecule, which can influence its solubility and reactivity. This structural feature makes it a promising candidate for various chemical transformations and functionalization studies.

Recent studies have explored the synthesis of this compound through a variety of methods, including microwave-assisted synthesis and catalytic hydrogenation. These methods have not only improved the yield but also provided insights into the stereochemical outcomes of the reactions. For instance, researchers have reported that the stereochemistry at the tetrahydro positions can significantly impact the molecule's biological activity. This finding underscores the importance of controlling stereochemistry during synthesis to optimize desired properties.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in organic synthesis reactions that require controlled solubility profiles.

The biological activity of this compound has been a focal point of recent research efforts. Studies have demonstrated that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Additionally, preliminary pharmacokinetic studies suggest that it has reasonable bioavailability when administered orally, making it a potential lead compound for drug development.

Another area of interest is its application in materials science. The unique electronic properties of this compound have been explored for use in organic electronics and optoelectronic devices. Recent reports indicate that it can serve as an effective electron transport material in organic light-emitting diodes (OLEDs), contributing to improved device efficiency and stability.

In conclusion, (5,6,7,8-Tetrahydroimidazo1,5-apyrazin-3-yl)methanol (CAS No. 601515-87-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and favorable physical properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.